3-chloro-5-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)pyridin-2-ol

Specification

• CAS No.: 2549065-71-4
• Molecular Formula: C19H19ClN6O3
• Molecular Weight: 414.8 g/mol
• IUPAC Name: 3-chloro-5-[4-[5-(1-methylpyrazol-4-yl)pyrimidin-2-yl]oxypiperidine-1-carbonyl]-1H-pyridin-2-one
• Standard InChI: InChI=1S/C19H19ClN6O3/c1-25-11-14(10-24-25)13-8-22-19(23-9-13)29-15-2-4-26(5-3-15)18(28)12-6-16(20)17(27)21-7-12/h6-11,15H,2-5H2,1H3,(H,21,27)
• Standard InChI Key: SCXFPLCVYRMKEH-UHFFFAOYSA-N
• SMILES: CN1C=C(C=N1)C2=CN=C(N=C2)OC3CCN(CC3)C(=O)C4=CNC(=O)C(=C4)Cl
• Canonical SMILES: CN1C=C(C=N1)C2=CN=C(N=C2)OC3CCN(CC3)C(=O)C4=CNC(=O)C(=C4)Cl

Introduction

The compound 3-chloro-5-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)pyridin-2-ol is a complex organic molecule that incorporates several functional groups, including a pyrimidine ring, a pyrazole ring, and a piperidine moiety. This structure suggests potential applications in medicinal chemistry, particularly in the development of drugs with diverse biological activities.

Biological Activities

While specific biological activities of 3-chloro-5-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidine-1-carbonyl)pyridin-2-ol are not reported, compounds with similar structural features often exhibit a range of activities, including anti-inflammatory, analgesic, and potentially anticancer effects. For example, pyrazole derivatives have been studied for their anti-inflammatory properties.

Safety and Handling

Given the presence of a chlorinated pyridine ring and other functional groups, this compound may pose certain hazards. Typical precautions for handling such compounds include wearing protective clothing and working in a well-ventilated area. Specific hazard statements or safety data sheets (SDS) for this compound are not available in the search results.

Data Table: General Information on Similar Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
3-Chloro-5-(1-methyl-1H-pyrazol-4-yl)benzoic acid	C11H9ClN2O2	236.65 g/mol	Potential anti-inflammatory
4-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-chlorophenyl)pyrimidin-2-ol	Not specified	Not specified	Anti-inflammatory, analgesic
2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone	Not specified	404.8 g/mol	Potential pharmacological activities

Future Research Directions:

• Detailed synthesis protocols and biological activity screenings are needed to fully understand the potential of this compound.

• Studies on similar compounds suggest that pyrazole and pyrimidine derivatives can exhibit significant biological activities, warranting further investigation.